Cas no 1082507-28-5 (2-Cyclopropyl-propylamine)

• Product Name: 2-Cyclopropyl-propylamine
• CAS No: 1082507-28-5
• MF: C₆H₁₃N
• MW: 99.1741216182709
• CID: 5166508
• Update Time: 2026-03-04

2-Cyclopropyl-propylamine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-propylamine
• Cyclopropaneethanamine, β-methyl-

• Inchi： 1S/C6H13N/c1-5(4-7)6-2-3-6/h5-6H,2-4,7H2,1H3
• InChI Key： RQUOMUYKVVAWSQ-UHFFFAOYSA-N
• SMILES： NCC(C1CC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-Cyclopropyl-propylamine

Introduction to 2-Cyclopropyl-propylamine (CAS No. 1082507-28-5)

2-Cyclopropyl-propylamine, with the CAS number 1082507-28-5, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique cyclopropyl and propylamine moieties, which confer it with distinct chemical and physical properties.

The molecular structure of 2-Cyclopropyl-propylamine consists of a cyclopropyl ring attached to a propylamine chain. The cyclopropyl ring is a three-membered cyclic alkane, which imparts significant strain energy due to the high angle strain and steric hindrance. This strain can influence the reactivity and stability of the compound, making it an interesting subject for both theoretical and experimental studies.

In terms of physical properties, 2-Cyclopropyl-propylamine is a colorless liquid at room temperature with a characteristic amine odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point and melting point are influenced by the cyclopropyl ring's strain and the amine group's polarity.

The chemical reactivity of 2-Cyclopropyl-propylamine is primarily governed by its amine functionality. Amines are known for their basicity and nucleophilicity, which make them useful in a variety of synthetic transformations. For instance, 2-Cyclopropyl-propylamine can participate in nucleophilic substitution reactions, condensation reactions, and coupling reactions with other functional groups. These properties have led to its use as an intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, 2-Cyclopropyl-propylamine has shown promise as a building block for the development of new drugs. Recent studies have explored its potential as a precursor for compounds with therapeutic properties. For example, researchers have synthesized derivatives of 2-Cyclopropyl-propylamine that exhibit anti-inflammatory, analgesic, and neuroprotective effects. These derivatives are being evaluated for their efficacy and safety in preclinical models.

The cyclopropyl moiety in 2-Cyclopropyl-propylamine has also been investigated for its impact on drug metabolism and pharmacokinetics. The strain energy of the cyclopropane ring can influence the rate of metabolic breakdown and the distribution of the drug in biological systems. This property is particularly important in drug design, where optimizing pharmacokinetic parameters is crucial for achieving therapeutic efficacy while minimizing side effects.

In addition to its pharmaceutical applications, 2-Cyclopropyl-propylamine has found use in materials science. The unique combination of the cyclopropyl ring and the amine group makes it a valuable monomer for polymer synthesis. Polymers derived from 2-Cyclopropyl-propylamine have shown promising properties such as high thermal stability, mechanical strength, and chemical resistance. These materials have potential applications in coatings, adhesives, and composite materials.

The environmental impact of 2-Cyclopropyl-propylamine is another area of ongoing research. Studies are being conducted to assess its biodegradability and potential environmental toxicity. Preliminary results suggest that under certain conditions, the compound can be biodegraded by microorganisms, reducing its environmental persistence. However, more comprehensive studies are needed to fully understand its ecological impact.

Safety considerations are paramount when handling 2-Cyclopropyl-propylamine. As with many organic compounds containing amine groups, it can be corrosive to skin and eyes and may cause respiratory irritation if inhaled. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety in laboratory settings.

In conclusion, 2-Cyclopropyl-propylamine (CAS No. 1082507-28-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure makes it an attractive candidate for various synthetic transformations and material developments. Ongoing research continues to uncover new possibilities for this compound in pharmaceuticals, materials science, and environmental studies.